Cas no 138530-95-7 ((S)-Lansoprazole)

• Product Name: (S)-Lansoprazole
• CAS No: 138530-95-7
• MF: C₁₆H₁₄N₃O₂F₃S
• MW: 369.36146
• CID: 163667
• PubChem ID: 9578006
• Update Time: 2025-09-25

(S)-Lansoprazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-[(S)-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
• (S)-2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
• (S)-Lansoprazole
• S-(-)-LANSOPRAZOLE
• (S)-2-[[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]-1H-benzimidazole
• Levolansoprazole
• AKOS027383932
• Lansoprazole S-Isomer/ Levolansoprazole
• SCHEMBL22366
• SB48823
• 2-[(S)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
• Q27277903
• 2-[(S)-[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
• levolansoprazol
• AC-30441
• TS-08122
• NS00069353
• (-)-Lansoprazole
• levolansoprazolum
• levo-lansoprazole
• 2-[(S)-[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methylsulfinyl]-1H-benzimidazole
• HY-13662C
• FB55O16184
• 138530-95-7
• (-)-2-((S)-((3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL)METHYL)SULFINYL)-1H-BENZAMIDAZOLE
• LANSOPRAZOLE, (S)-
• CS-0090353
• 2-({[3-methyl-4-(2,2,2-trifluroethoxy)-2-pyridinyl]methyl}- sulfinyl)-1H-benzimidazole
• UNII-FB55O16184
• DA-59686
• Levolansoprazole [INN]
• J-007155
• DTXSID70160706
• (S)-2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
• DTXCID8083197

• MDL： MFCD16294176
• Inchi： InChI=1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)/t25-/m0/s1
• InChI Key： MJIHNNLFOKEZEW-VWLOTQADSA-N
• SMILES： O=[S@](C1=NC2=CC=CC=C2N1)CC3=NC=CC(OCC(F)(F)F)=C3C

Computed Properties

• Exact Mass: 369.07600
• Monoisotopic Mass: 369.075882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.1

Experimental Properties

• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-65°C
• Boiling Point: 555.8±60.0°C at 760 mmHg
• Flash Point: 289.9°C
• Refractive Index: 1.635
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
• PSA: 87.08000
• LogP: 4.38090

(S)-Lansoprazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles